Cas no 432000-12-9 (4-formyl-2-iodo-6-methoxyphenyl 4-chlorobenzenesulfonate)

4-Formyl-2-iodo-6-methoxyphenyl 4-chlorobenzenesulfonate is a specialized organic compound featuring a formyl group, iodo substituent, and methoxy group on a phenyl ring, coupled with a 4-chlorobenzenesulfonate moiety. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for constructing complex molecules through selective functionalization. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity in cross-coupling reactions, while the sulfonate ester provides a versatile leaving group for nucleophilic substitution. Its well-defined reactivity profile facilitates applications in pharmaceutical and materials science research, where precise molecular modifications are required. The compound’s stability under standard conditions ensures reliable handling in laboratory settings.

4-formyl-2-iodo-6-methoxyphenyl 4-chlorobenzenesulfonate structure

432000-12-9 structure

Product Name:4-formyl-2-iodo-6-methoxyphenyl 4-chlorobenzenesulfonate

CAS No:432000-12-9

MF:C₁₄H₁₀ClIO₅S

MW:452.648674488068

CID:5225812

Update Time:2025-05-19

4-formyl-2-iodo-6-methoxyphenyl 4-chlorobenzenesulfonate Chemical and Physical Properties

Names and Identifiers

- 4-formyl-2-iodo-6-methoxyphenyl 4-chlorobenzenesulfonate
- Inchi： 1S/C14H10ClIO5S/c1-20-13-7-9(8-17)6-12(16)14(13)21-22(18,19)11-4-2-10(15)3-5-11/h2-8H,1H3
- InChI Key： OZRGEJWCRXVQNJ-UHFFFAOYSA-N
- SMILES： C1(S(OC2=C(OC)C=C(C=O)C=C2I)(=O)=O)=CC=C(Cl)C=C1

4-formyl-2-iodo-6-methoxyphenyl 4-chlorobenzenesulfonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1398009-500mg	4-Formyl-2-iodo-6-methoxyphenyl 4-chlorobenzenesulfonate	432000-12-9	98%	500mg	￥5380.00	2024-05-13

4-formyl-2-iodo-6-methoxyphenyl 4-chlorobenzenesulfonate Related Literature

1. Evolution of dealloying induced strain in nanoporous gold crystals†

Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
2. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130
3. Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries

Dalton Trans., 2003, 4193-4207
4. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
5. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782

Additional information on 4-formyl-2-iodo-6-methoxyphenyl 4-chlorobenzenesulfonate

Recent Advances in the Study of 4-formyl-2-iodo-6-methoxyphenyl 4-chlorobenzenesulfonate (CAS: 432000-12-9)

The compound 4-formyl-2-iodo-6-methoxyphenyl 4-chlorobenzenesulfonate (CAS: 432000-12-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 4-formyl-2-iodo-6-methoxyphenyl 4-chlorobenzenesulfonate as a versatile intermediate in the synthesis of complex bioactive molecules. Its unique combination of functional groups, including the formyl, iodo, and methoxy substituents, makes it a valuable building block for the development of novel pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor in the development of selective kinase inhibitors. The study revealed that derivatives of 4-formyl-2-iodo-6-methoxyphenyl 4-chlorobenzenesulfonate exhibited potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range. These findings suggest potential applications in the treatment of cancers characterized by dysregulated kinase activity.

Another significant advancement involves the compound's role in targeted drug delivery systems. Recent work published in Bioconjugate Chemistry has shown that 4-formyl-2-iodo-6-methoxyphenyl 4-chlorobenzenesulfonate can be effectively conjugated to nanoparticle carriers, enabling site-specific delivery of therapeutic agents. This approach has shown promise in preclinical models of inflammatory diseases, demonstrating improved therapeutic efficacy and reduced off-target effects compared to conventional treatments.

The compound's mechanism of action has been further elucidated through structural biology studies. X-ray crystallography data has revealed that derivatives of 4-formyl-2-iodo-6-methoxyphenyl 4-chlorobenzenesulfonate can form stable interactions with the ATP-binding sites of various protein targets. These structural insights are guiding the rational design of more potent and selective drug candidates based on this chemical scaffold.

Recent synthetic methodology developments have also improved access to this important intermediate. A 2023 publication in Organic Letters describes a novel, high-yield synthetic route to 4-formyl-2-iodo-6-methoxyphenyl 4-chlorobenzenesulfonate that reduces the number of steps and improves overall efficiency. This advancement is expected to facilitate broader investigation of this compound's potential applications in medicinal chemistry.

Looking forward, researchers are exploring the potential of 4-formyl-2-iodo-6-methoxyphenyl 4-chlorobenzenesulfonate in the development of next-generation therapeutics for challenging disease targets. Ongoing studies are investigating its utility in PROTAC (proteolysis targeting chimera) design and as a warhead in covalent inhibitor development. These emerging applications highlight the compound's versatility and continued relevance in drug discovery efforts.